2-fluoro-N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[2-[[6-(pyridin-4-ylamino)pyridazin-3-yl]amino]ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H17FN6O2S/c18-14-3-1-2-4-15(14)27(25,26)21-12-11-20-16-5-6-17(24-23-16)22-13-7-9-19-10-8-13/h1-10,21H,11-12H2,(H,20,23)(H,19,22,24)
• InChI Key: MZEDKTISBNJBIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)F)S(=O)(=O)NCCNC2=NN=C(C=C2)NC3=CC=NC=C3
• Molecular Formula: C17H17FN6O2S
• Molecular Weight: 388.4 g/mol
• CAS No.: 1219912-66-9

Description

2-fluoro-N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H17FN6O2S and its molecular weight is 388.42. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Ionophores for Metal Cation Detection

Research has explored the derivatization of compounds similar to 2-fluoro-N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide into fluoroionophores for transition metal cations detection. These compounds exhibit fluorescence quenching upon complexation with certain metal ions, such as Cu(II) and Zn(II), indicating potential applications in metal ion sensing and environmental monitoring Malval et al., 2003.

Antitumor Agents

Sulfonamide derivatives, which share structural similarities with the queried compound, have been designed and synthesized for potential antitumor applications. These derivatives show promising antitumor activity with low toxicity, suggesting the potential of sulfonamide-based compounds in cancer therapy Huang et al., 2001.

Herbicidal Sulfonylureas

New pyrimidine and triazine intermediates related to the queried compound have been prepared for the development of herbicidal sulfonylureas. These intermediates demonstrate significant post-emergence herbicidal activity in crops like cotton and wheat, highlighting their agricultural applications Hamprecht et al., 1999.

Novel Synthetic Methods

Compounds akin to this compound serve as precursors in innovative synthetic methods. For example, N-demethylation of N-methyl amides using N-fluorobenzenesulfonimide as an oxidant presents a new approach to N-demethylated amides, indicating the versatility of sulfonamide compounds in organic synthesis Yi et al., 2020.

Mechanism of Action

Target of Action

Similar compounds have been designed and evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

It’s known that similar compounds exhibit significant activity against mycobacterium tuberculosis h37ra . The molecular interactions of these compounds in docking studies reveal their suitability for further development .

Biochemical Pathways

It’s known that similar compounds can exhibit higher anti-tb activity against mtb , suggesting they may interfere with the biochemical pathways of this bacterium.

Result of Action

Similar compounds have shown significant activity against mycobacterium tuberculosis h37ra , indicating that they may have a bactericidal effect.